benzyl 4-methyl-3-phenyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate

• IUPAC Name: benzyl 4-methyl-3-phenyl-2-sulfanylidene-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C18H15NO2S2/c1-13-16(17(20)21-12-14-8-4-2-5-9-14)23-18(22)19(13)15-10-6-3-7-11-15/h2-11H,12H2,1H3
• InChI Key: DPUUUQCIALBTAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=S)N1C2=CC=CC=C2)C(=O)OCC3=CC=CC=C3
• Molecular Formula: C18H15NO2S2
• Molecular Weight: 341.5 g/mol

Description

Benzyl 4-methyl-3-phenyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate is a chemical compound with potential applications in scientific research. It is a thiazole derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of benzyl 4-methyl-3-phenyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes involved in tumor growth and inflammation. It may also act by modulating certain signaling pathways involved in Alzheimer's disease and diabetes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have suggested that it may induce apoptosis (programmed cell death) in cancer cells, reduce inflammation, and improve cognitive function in animal models of Alzheimer's disease. It may also improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

Benzyl 4-methyl-3-phenyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize and is available in good yield and purity. It has also been shown to have potent biological activity in various assays. However, it also has some limitations. It may have poor solubility in aqueous solutions, which can limit its use in certain experiments. It may also have low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the study of benzyl 4-methyl-3-phenyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate. One direction is to further elucidate its mechanism of action and identify its molecular targets. Another direction is to optimize its pharmacokinetic properties to improve its bioavailability and efficacy in vivo. It may also be useful to study its potential as a treatment for other diseases, such as neurodegenerative disorders and autoimmune diseases. Finally, it may be useful to explore its potential as a lead compound for the development of new drugs with improved efficacy and safety profiles.

Synthesis Methods

Benzyl 4-methyl-3-phenyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate can be synthesized through various methods. One of the most common methods involves the reaction of benzyl isothiocyanate with 4-methyl-3-phenyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylic acid in the presence of a base such as triethylamine. The reaction yields the desired product in good yield and purity.

Scientific Research Applications

Benzyl 4-methyl-3-phenyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate has potential applications in scientific research. It has been studied for its potential as an antitumor agent and as a potential treatment for Alzheimer's disease. It has also been studied for its potential as an anti-inflammatory agent and as a potential treatment for diabetes.